4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• IUPAC Name: 4-(chloromethyl)-1-cyclopropylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H9ClN2O2/c9-3-5-4-11(6-1-2-6)10-7(5)8(12)13/h4,6H,1-3H2,(H,12,13)
• InChI Key: IZFDQDJMIQWKKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C(=N2)C(=O)O)CCl

Description

4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid (CAS 2059987-30-1) is a high-value pyrazole-carboxylic acid derivative designed for advanced materials research. This compound features a chloromethyl group and a carboxylic acid functional group on a pyrazole core, making it an exceptionally versatile building block for constructing complex molecular architectures. Its primary research value lies in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, where the rigid pyrazole system and strong coordination capability of the carboxylic acid group provide the structural foundation for materials with unique physicochemical properties . The synergistic combination of these functional groups allows researchers to develop novel materials for applications in environmental sensing and optoelectronic devices . The cyclopropyl substituent on the pyrazole ring can be utilized to fine-tune the steric and electronic characteristics of the resulting frameworks. With a molecular formula of C8H9ClN2O2 and a molecular weight of 200.62 g/mol , this reagent is characterized by high purity and requires storage under an inert atmosphere at 2-8°C . This product is intended for research purposes and is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Pyrazole Ring Formation via Hydrazine and Enone Precursors

A recent regioselective methodology employs trichloromethyl enones as starting materials reacting with hydrazines to form 1-substituted-3(5)-carboxyalkyl-1H-pyrazoles. This approach allows for selective substitution patterns depending on the hydrazine used:

• Aryl hydrazine hydrochlorides yield 1,3-regioisomers.
• Free hydrazines lead to 1,5-regioisomers.

The trichloromethyl group acts as a precursor to the carboxyalkyl moiety, enabling a one-pot, three-component reaction with moderate to excellent yields (37–97%) under reflux in alcohol solvents.

For example, the reaction proceeds by dissolving the trichloromethyl enone in alcohol, adding the hydrazine hydrochloride, stirring at room temperature, then refluxing for 16 hours. The product is isolated by solvent removal and silica gel chromatography.

This method is adaptable for introducing cyclopropyl groups at the nitrogen-1 position by using cyclopropyl-substituted hydrazines or related precursors, and chloromethyl groups can be introduced subsequently or via appropriate enone precursors.

Chlorination and Functional Group Transformations

Chloromethyl substitution at the 4-position of the pyrazole ring can be introduced by controlled chlorination of methyl-substituted pyrazole carboxylic acid esters. A patented method describes the preparation of 1-methyl-3-ethyl-4-chloro-5-pyrazole carboxylic acid ethyl ester using:

• Starting from 3-ethyl-5-pyrazole carboxylic acid ethyl ester.
• Methylation with dimethyl carbonate in the presence of potassium carbonate and diethylene glycol dimethyl ether at 100–120 °C.
• Subsequent chlorination by dropwise addition of hydrogen peroxide to a mixture of hydrochloric acid and dichloroethane at controlled temperatures (20–30 °C), followed by incubation at elevated temperatures (50–70 °C).
• The product is purified by washing with sodium sulfite, sodium carbonate, and water, then drying.

This method achieves high purity (up to 96.9%) and yield (up to 95.2%). Although this example uses methyl and ethyl substituents, the protocol can be adapted for cyclopropyl and chloromethyl groups by modifying the starting esters and chlorination conditions accordingly.

Synthesis of Cyclopropyl Carboxylic Acid Precursors

The cyclopropyl substituent at nitrogen-1 requires access to cyclopropyl-containing intermediates such as 1-hydroxycyclopropanecarboxylic acid or its esters. A method for synthesizing 1-hydroxycyclopropanecarboxylic acid involves:

• Dissolving a protected cyclopropane derivative in aqueous sulfuric acid.
• Catalytic reaction with sodium nitrite and sulfuric acid at low temperatures (0–5 °C), followed by reaction at 15–30 °C.
• Removal of protecting groups to yield the hydroxy acid.
• Post-reaction workup includes pH adjustment, extraction with ethyl acetate, drying over magnesium sulfate, and concentration.

This route provides efficient access to cyclopropyl carboxylic acid building blocks with improved yields and scalability compared to previous harsh methods.

Comparative Table of Preparation Steps and Conditions

Step	Reagents/Conditions	Purpose/Outcome	Reference
Pyrazole ring formation	Trichloromethyl enone + hydrazine hydrochloride, reflux in alcohol	Regioselective synthesis of pyrazole carboxyalkyl derivatives
Methylation	Dimethyl carbonate, K2CO3, diethylene glycol dimethyl ether, 100–120 °C	Introduction of methyl group at N-1 position (adaptable for cyclopropyl)
Chlorination	HCl, dichloroethane, H2O2, 20–30 °C then 50–70 °C	Chloromethyl substitution at 4-position
Cyclopropyl carboxylic acid synthesis	Compound 1 + H2SO4 + NaNO2, 0–30 °C; deprotection; extraction	Preparation of cyclopropyl carboxylic acid precursor

Summary and Recommendations for Synthesis

• Starting materials: Use cyclopropyl-substituted hydrazines or protected cyclopropyl carboxylic acid derivatives.
• Ring formation: Employ trichloromethyl enones with hydrazines under reflux in alcohol solvents to form the pyrazole ring with regioselectivity.
• Functionalization: Introduce the chloromethyl group by controlled chlorination using hydrogen peroxide and hydrochloric acid in dichloroethane.
• Purification: Use aqueous washes (sodium sulfite, sodium carbonate) and drying agents (anhydrous sodium sulfate) to obtain high purity products.
• Optimization: Reaction temperatures and molar ratios are critical for yield and selectivity.

In-Depth Research Findings

• The regioselectivity of pyrazole formation strongly depends on the hydrazine form (free vs. hydrochloride salt).
• The trichloromethyl group is a versatile precursor for carboxyalkyl moieties in pyrazoles.
• Chlorination under mild conditions with H2O2 and HCl provides efficient chloromethyl substitution without harsh reagents.
• Cyclopropyl carboxylic acid synthesis via nitrosation and deprotection offers a scalable route with reduced pollution and improved yield.

This comprehensive analysis integrates patented processes and recent research methodologies, providing a robust framework for preparing 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid with high purity and yield, suitable for further pharmaceutical or chemical applications.

Chemical Reactions Analysis

Types of Reactions

4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid can undergo various chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to yield different functionalized products.

Cyclization Reactions: The pyrazole ring can undergo further cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Common reagents used in these reactions include nucleophiles such as amines and thiols for substitution reactions, oxidizing agents like potassium permanganate for oxidation, and reducing agents such as sodium borohydride for reduction . The reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution of the chloromethyl group can yield various substituted pyrazole derivatives, while oxidation can lead to the formation of pyrazole carboxylic acids .

Scientific Research Applications

4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid is a chemical compound with a pyrazole structure containing a chloromethyl group and a cyclopropyl substituent. It has a molecular formula of C₈H₉ClN₂O₂ and a molecular weight of 186.62 g/mol. The chloromethyl group at the 4-position and the carboxylic acid at the 3-position give it potential reactivity and biological activity.

Scientific Research Applications

4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid is used primarily in medicinal chemistry and agrochemicals. Its versatility makes it a candidate for research and development in these fields.

Biological Activity

• Pyrazole derivatives are known for their diverse pharmacological properties, such as anti-inflammatory, analgesic, and antimicrobial activities.
• Compounds with similar structures can interact with biological targets, suggesting that this compound may also possess therapeutic potential.
• Interaction studies involving 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid focus on its binding affinity to biological targets.
• Pyrazole derivatives can interact with enzymes and receptors, potentially leading to inhibition or modulation of biological pathways. These studies are crucial for understanding the mechanism of action and optimizing the compound's therapeutic profile.

Organic Synthesis

• Cyclocondensation reactions utilizing hydrazine derivatives with appropriate carbonyl compounds can yield pyrazole structures.
• The chloromethyl group can be introduced through chloromethylation reactions involving suitable precursors.
• The carboxylic acid functionality can be introduced via carboxylation methods using carbon dioxide or related reagents under specific conditions.

Structural Analogs

• Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate: This methyl ester derivative has the potential for increased lipophilicity.
• 4-bromo-1-cyclopropyl-1H-pyrazole-3-carboxylic acid: The bromine substitution may exhibit different biological activities.
• 5-chloro-3-cyclopropyl-1H-pyrazole-4-carboxylic acid: The different position of chlorine may influence reactivity and interactions.

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid depends on its specific application. In medicinal chemistry, the compound may act by inhibiting specific enzymes or receptors, thereby modulating biological pathways. The molecular targets and pathways involved can vary, but often include key enzymes involved in metabolic processes or signaling pathways .

Comparison with Similar Compounds

Structural and Functional Differences

The most structurally analogous compound identified is 4-Chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid (CAS 128537-49-5, ). Key differences include:

Parameter	4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic Acid	4-Chloro-1-methyl-3-propyl-1H-pyrazole-5-carboxylic Acid
Molecular Formula	C8H9ClN2O2	C8H11ClN2O2
Molecular Weight	~200.45 g/mol	202.64 g/mol
Substituents	- Chloromethyl (position 4)	- Chloro (position 4)
	- Cyclopropyl (position 1)	- Methyl (position 1)
	- Carboxylic acid (position 3)	- Propyl (position 3)
		- Carboxylic acid (position 5)
Key Functional Groups	- Reactive chloromethyl (-CH2Cl)	- Less reactive chloro (-Cl)
	- Rigid cyclopropyl ring	- Flexible propyl chain
Electronic Effects	- Chloromethyl: Moderate electron-withdrawing	- Chloro: Strong electron-withdrawing
Steric Effects	- Cyclopropyl imposes steric hindrance	- Propyl increases lipophilicity without significant steric bulk

Implications of Structural Variations

Reactivity :

• The chloromethyl group in the target compound enables nucleophilic substitution (e.g., with amines or thiols), offering a versatile handle for derivatization. In contrast, the chloro group in the analogous compound is less reactive, limiting its utility in further synthetic modifications .

However, the carboxylic acid at position 3 (vs. position 5) may alter hydrogen-bonding patterns and pKa, influencing bioavailability .

The propyl group, being flexible, may favor interactions with hydrophobic pockets but lacks conformational rigidity.

Synthetic Applications :

• The target compound’s chloromethyl group is advantageous for constructing prodrugs or conjugates. The analogue’s propyl and methyl groups make it more suited for applications requiring lipophilic character, such as membrane penetration in agrochemicals .

Biological Activity

4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid is a compound of significant interest in medicinal chemistry due to its unique structure and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, synthetic pathways, and relevant studies.

Chemical Structure and Properties

The molecular formula of 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid is C₈H₉ClN₂O₂, with a molecular weight of approximately 200.62 g/mol. The presence of a chloromethyl group at the 4-position and a carboxylic acid group at the 3-position contributes to its reactivity and potential biological activity.

Pharmacological Properties

1. Anti-inflammatory and Analgesic Activities
Pyrazole derivatives, including 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid, are known for their anti-inflammatory and analgesic properties. Studies have indicated that similar compounds can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response.

2. Antimicrobial Activity
Research suggests that compounds with pyrazole structures exhibit antimicrobial activities against various pathogens. The specific interactions of 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid with microbial targets warrant further investigation to fully understand its potential as an antimicrobial agent.

3. Interaction with Biological Targets
Studies have shown that pyrazole derivatives can interact with various enzymes and receptors, potentially leading to inhibition or modulation of biological pathways. Such interactions are crucial for understanding the compound's mechanism of action and optimizing its therapeutic profile.

Synthetic Pathways

Several synthetic methods have been explored for the preparation of 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid:

• Cyclocondensation Reactions : Utilizing hydrazine derivatives with appropriate carbonyl compounds can yield pyrazole structures.
• Chloromethylation : Introduction of the chloromethyl group through chloromethylation reactions involving suitable precursors.
• Carboxylation : The carboxylic acid functionality can be introduced via carboxylation methods using carbon dioxide or related reagents under specific conditions.

Comparative Analysis with Related Compounds

The biological activity of 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid can be compared with other structurally similar compounds:

Compound Name	Structure	Notable Features
Methyl 4-chloro-1-cyclopropyl-1H-pyrazole-3-carboxylate	C₈H₉ClN₂O₂	Methyl ester derivative; potential for increased lipophilicity
4-bromo-1-cyclopropyl-1H-pyrazole-3-carboxylic acid	C₈H₉BrN₂O₂	Bromine substitution; may exhibit different biological activities
5-chloro-3-cyclopropyl-1H-pyrazole-4-carboxylic acid	C₇H₇ClN₂O₂	Different position of chlorine; may influence reactivity and interactions

This table highlights how variations in substituents (like chlorine or bromine) and their positions can significantly affect the properties and activities of pyrazole derivatives.

Case Studies and Research Findings

Recent studies have focused on the cytotoxic effects of pyrazole derivatives on cancer cell lines. For instance, compounds similar to 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid have shown promising results against various cancer cell lines, demonstrating their potential as anticancer agents. Flow cytometry assays revealed that these compounds can induce apoptosis in cancer cells in a dose-dependent manner .

Moreover, molecular docking studies have suggested strong interactions between pyrazole derivatives and specific receptors, indicating their potential as therapeutic agents targeting particular pathways involved in disease progression .

Q & A

Q. What are the optimal synthetic routes for 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid, considering regioselectivity and yield?

• Methodological Answer : Synthesis typically involves introducing the cyclopropyl group via [2+1] cycloaddition using transition metal catalysts (e.g., palladium) to ensure regioselectivity. The chloromethyl group can be introduced via nucleophilic substitution of a hydroxyl or bromomethyl precursor. For example, analogous protocols for cyclopropyl-substituted pyrazoles recommend using dichloromethane as a solvent and maintaining temperatures below 40°C to prevent decomposition . Yield optimization may require protecting the carboxylic acid moiety during chloromethylation to avoid side reactions .

Q. How can the structural integrity of 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid be confirmed using spectroscopic and crystallographic techniques?

• Methodological Answer :

• X-ray crystallography : Monoclinic crystal systems (space group P2/c) are common for pyrazole derivatives, with lattice parameters such as a = 13.192 Å, b = 8.817 Å, c = 30.012 Å, and β = 102.42° observed in structurally similar compounds .
• NMR : Key signals include a singlet for the cyclopropyl CH₂ (δ ~1.2–1.5 ppm) and a triplet for the chloromethyl CH₂Cl (δ ~4.5–4.8 ppm). Carboxylic protons typically appear as broad peaks near δ ~12 ppm .
• IR : A strong absorption band at ~1700 cm⁻¹ confirms the carboxylic acid group .

Advanced Research Questions

Q. What strategies mitigate decomposition of 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid under varying pH and temperature conditions?

• Methodological Answer :

• pH Stability : The compound is prone to hydrolysis in alkaline conditions due to the reactive chloromethyl group. Buffering solutions at pH 4–6 and using inert atmospheres (N₂/Ar) minimize degradation .
• Thermal Stability : Decomposition above 60°C releases hazardous gases (e.g., CO, NOₓ). Storage at –20°C in amber vials with desiccants (e.g., silica gel) is recommended .

Q. How does the chloromethyl group influence the compound's reactivity in nucleophilic substitution reactions compared to other halogenated pyrazoles?

• Methodological Answer : The chloromethyl group exhibits higher electrophilicity than chloroaryl analogs due to reduced steric hindrance. In SN2 reactions, it reacts 3–5× faster with amines (e.g., piperidine) than 4-chlorophenyl derivatives. However, steric effects from the adjacent cyclopropyl group may slow reactions by ~20% compared to non-substituted pyrazoles. Solvent polarity (e.g., DMF vs. THF) significantly impacts reaction rates .

Q. What computational approaches predict the binding affinity of 4-(Chloromethyl)-1-cyclopropyl-1H-pyrazole-3-carboxylic acid with biological targets?

• Methodological Answer :

• Molecular Docking : Use SMILES notation (e.g., ClC1=CC(=O)N(N=C1C2CC2)C(=O)O) to model interactions with enzymes like COX-2 or kinases. Docking scores for analogous compounds show binding energies of –8.5 to –10.2 kcal/mol .
• QSAR Modeling : Correlate Hammett σ values of substituents (e.g., σ = +0.23 for chloromethyl) with bioactivity. Pyrazole-3-carboxylic acids with σ > +0.15 show enhanced antimicrobial activity .

Q. How to resolve contradictions in spectral data (e.g., NMR vs. X-ray) for this compound?

• Methodological Answer : Discrepancies between solution-state NMR and solid-state X-ray data often arise from dynamic effects (e.g., rotameric equilibria). For example, cyclopropyl ring puckering in solution may shift NMR signals, while X-ray captures static conformations. Multi-technique validation (e.g., variable-temperature NMR, DFT calculations) reconciles such contradictions .